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Compound of Interest

Compound Name: 9-Ethynylphenanthrene

Cat. No.: B1202259

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physicochemical properties of
9-Ethynylphenanthrene, with a focus on its melting point and solubility. This document is
intended to be a valuable resource for professionals in research and development who are
considering the use of this compound in their work.

Core Physicochemical Data

Quantitative data for the melting point of 9-Ethynylphenanthrene is available and summarized
below. However, specific quantitative solubility data in common organic solvents is not readily
available in the current literature. Based on the general properties of polycyclic aromatic
hydrocarbons (PAHSs), 9-Ethynylphenanthrene is expected to be sparingly soluble in polar
solvents like water and more soluble in nonpolar organic solvents.

Table 1: Physical and Chemical Properties of 9-
Ethynylphenanthrene
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Property Value Source(s)
Melting Point 61-65°C [1]

63 - 67 °C [2](3]

Molecular Formula CisH1o [1]
Molecular Weight 202.25 g/mol [2]
Appearance Yellow powder [1]

Boiling Point 377 °C (lit.) [1]

Experimental Protocols

Detailed methodologies for determining the melting point and a proposed protocol for
assessing the solubility of 9-Ethynylphenanthrene are provided below. These protocols are
standard laboratory procedures and can be adapted based on available equipment and specific

research needs.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity and is determined by
heating the substance and observing the temperature range over which it transitions from a
solid to a liquid.

Methodology:

o Sample Preparation: A small amount of finely powdered 9-Ethynylphenanthrene is packed
into a capillary tube to a height of 2-3 mm.[4] The tube is then tapped gently to ensure the
sample is compact at the bottom.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or a similar device.[5]

« Initial Determination: A rapid heating rate is used to obtain an approximate melting point
range. This provides a rough estimate and helps in planning the subsequent, more accurate
measurement.
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o Accurate Determination: A fresh sample is prepared and the apparatus is heated to a
temperature approximately 10-15 °C below the estimated melting point. The heating rate is
then slowed to 1-2 °C per minute to allow for thermal equilibrium between the sample and
the thermometer.[4][5]

o Observation and Recording: The temperature at which the first droplet of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last crystal
melts is recorded as the end of the melting range.[4] For a pure compound, this range should
be narrow, typically 1-2 °C.[6]

Proposed Protocol for Solubility Determination

Given the absence of specific solubility data, the following protocol is proposed for determining
the solubility of 9-Ethynylphenanthrene in various solvents. This method is based on the
principle of creating a saturated solution and then quantifying the amount of dissolved solute.

Methodology:

e Solvent Selection: A range of common laboratory solvents of varying polarities should be
selected for testing. A suggested list includes:

o Nonpolar: Hexane, Toluene, Dichloromethane
o Polar Aprotic: Acetone, Ethyl Acetate, Acetonitrile
o Polar Protic: Ethanol, Methanol, Water

o Equilibrium Saturation:

o An excess amount of 9-Ethynylphenanthrene is added to a known volume of each
selected solvent in a sealed vial.

o The vials are agitated (e.g., using a shaker or magnetic stirrer) at a constant temperature
(e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached and
a saturated solution is formed.

o Sample Preparation for Analysis:
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o After the equilibration period, the undissolved solid is allowed to settle.

o A known volume of the supernatant (the saturated solution) is carefully withdrawn using a
syringe fitted with a filter (e.g., a 0.45 um PTFE filter) to remove any suspended solid
particles.

e Quantification of Solute:

o The solvent from the filtered aliquot is evaporated under a stream of nitrogen or in a
vacuum oven.

o The mass of the remaining solid 9-Ethynylphenanthrene is determined using an
analytical balance.

o Calculation of Solubility:

o The solubility is calculated and expressed in units such as grams per liter (g/L) or moles
per liter (mol/L).

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental procedures for determining
the melting point and solubility of 9-Ethynylphenanthrene.
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Solubility Deterr;iﬂaﬁon
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Experimental workflow for determining the melting point and solubility of 9-
Ethynylphenanthrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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